2-(4-methylquinolin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(4-methylquinolin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C19H15F3N2OS/c1-12-9-18(24-16-8-3-2-7-15(12)16)26-11-17(25)23-14-6-4-5-13(10-14)19(20,21)22/h2-10H,11H2,1H3,(H,23,25)
• InChI Key: NZVSBHMJWZOLHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C19H15F3N2OS
• Molecular Weight: 376.4 g/mol

Description

“2-(4-methylquinolin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound. It’s worth noting that it contains a quinoline ring, which is a common structure in many biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of 4-(2-methyl-4-sulfanylquinolin-3-yl)butan-2-ones with methyl iodide in a 1:1.2 ratio in an ethanol solution in the presence of sodium ethylate resulted in the formation of benzene ring–substituted 4-[2-methyl-4-(methylsulfanyl)quinolin-3-yl]butan-2-ones.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the reaction of 4-chloro-8-methylquinolin-2(1H)-one with carbon disulfide in the presence of KOH in ethanol involved oxadiazoline ring closure to form the corresponding 5-[(4-methylquinolin-2-ylsulfanyl)methyl]-1,3,4-oxadiazolo-2(3H)-thiones.

Scientific Research Applications

[(4-Methylquinolin-2-yl)sulfanyl]acetic acid

Specific Scientific Field

This compound is used in the field of Chemical Synthesis .

Application Summary

The compound is used as a reagent in various chemical reactions.

Methods of Application

The specific methods of application would depend on the particular reaction being carried out. Unfortunately, the exact procedures or technical details are not provided.

Results or Outcomes

The outcomes would also depend on the specific reactions in which this compound is used. The exact results or quantitative data are not provided.

Synthesis of Hetarylquinolines

Specific Scientific Field

This research is in the field of Organic Chemistry .

Application Summary

The compound 2-{[(4-methyl(or 4,6- and 4,8-dimethyl)quinolin-2-yl)sulfanyl]-acetyl}-N-phenylhydrazine-1-carbothioamides is used in the synthesis of Hetarylquinolines.

Methods of Application

Intramolecular cyclization of 2-{[(4-methyl(or 4,6- and 4,8-dimethyl)quinolin-2-yl)sulfanyl]-acetyl}-N-phenylhydrazine-1-carbothioamides in alkaline and acidic media was carried out.

Results or Outcomes

The reaction afforded {[(4-methyl(or 4,6- and 4,8-dimethyl)quinolin-2-yl)sulfanyl]acetyl}-substituted 1,2,4-triazoles and 1,3,4-thiadiazoles.

2-[(4-Methylquinolin-2-yl)sulfanyl]acetaldehyde

Specific Scientific Field

This compound is used in the field of Pharmaceutical Testing .

Application Summary

The compound is used as a reference standard for accurate results in pharmaceutical testing.

Methods of Application

The specific methods of application would depend on the particular pharmaceutical testing being carried out. Unfortunately, the exact procedures or technical details are not provided.

Results or Outcomes

The outcomes would also depend on the specific pharmaceutical tests in which this compound is used. The exact results or quantitative data are not provided.

Future Directions

The synthesis of novel biologically active quinoline derivatives is of certain interest in terms of not only the development of organic chemistry but also the search for new biologically active substances. Therefore, “2-(4-methylquinolin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide” and its derivatives could be potential candidates for future research in medicinal chemistry.